Cas no 1443931-86-9 ((1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 1443931-86-9
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• CID: 4600009
• PubChem ID: 71758306
• Update Time: 2025-05-25

(1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride
• (S)-1-(2-bromo-4-methoxyphenyl)ethanamine HCl

• Inchi： 1S/C9H12BrNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： XSPJNVXQPPZCEM-RGMNGODLSA-N
• SMILES： [C@H](C1=CC=C(OC)C=C1Br)(N)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride

(1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1443931-86-9)

The compound (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride with CAS No. 1443931-86-9 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its chiral center at the ethanamine position, which imparts unique stereochemical properties. The presence of a bromine atom at the 2-position of the phenyl ring and a methoxy group at the 4-position further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride in various therapeutic applications. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and neuroprotective agents. The bromine substituent in the phenyl ring has been shown to play a critical role in modulating the compound's reactivity and selectivity during chemical transformations.

The synthesis of (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride involves a multi-step process that includes nucleophilic aromatic substitution and stereochemical control to achieve the desired configuration. The use of chiral resolving agents and enantioselective catalysts has been pivotal in ensuring high enantiomeric excess, which is essential for its application in asymmetric synthesis.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles, making it a promising candidate for drug delivery systems. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. The methoxy group in the phenyl ring contributes to its lipophilicity, enhancing its bioavailability.

Moreover, (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride has been investigated for its role in enzyme inhibition and receptor binding assays. Its interaction with key biological targets has provided insights into its mechanism of action, paving the way for further exploration in disease modeling and therapeutic intervention.

From an environmental perspective, the compound's degradation pathways under various conditions have been studied to assess its ecological impact. These studies emphasize the importance of sustainable practices in its production and disposal to minimize environmental footprint.

In conclusion, (1S)-1-(2-bromo-4-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1443931-86-9) is a versatile compound with immense potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, underscores its significance in contemporary research.